D-I03

• Molecular Formula: C23H36N6S
• Molecular Weight: 428.6 g/mol
• InChI: InChI=1S/C23H36N6S/c1-5-27(6-2)11-10-24-23(30)25-19-8-9-21-20(17-19)18(4)16-22(26-21)29-14-12-28(7-3)13-15-29/h8-9,16-17H,5-7,10-15H2,1-4H3,(H2,24,25,30)
• InChIKey: UXDGHRWOHOPKIL-UHFFFAOYSA-N

D-I03 RAD52 Inhibitor Overview

D-I03 (CAS 688342-78-1) is a selective small-molecule inhibitor of the DNA repair protein RAD52, identified through high-throughput screening and structure-based optimization. It disrupts RAD52-mediated single-strand annealing (SSA) and D-loop formation, key steps in homologous recombination (HR) DNA repair [1]. D-I03 demonstrates a binding affinity (Kd) of 26.1 ± 4.5 μM for RAD52 and suppresses the growth of BRCA1- and BRCA2-deficient cancer cells in vitro and in vivo [1].

RAD52-selective inhibitor for SSA and D-loop studies

Preferentially suppresses BRCA-deficient cells in culture

Supports PARP inhibitor combination research context

• [1] Huang F, Goyal N, Sullivan K, Hanamshet K, Patel M, Mazina OM, Wang CX, An WF, Spoonamore J, Metkar S, Emmitte KA, Cocklin S, Skorski T, Pomerantz RT. Targeting BRCA1- and BRCA2-deficient cells with RAD52 small molecule inhibitors. Nucleic Acids Res. 2016 May 19;44(9):4189-99. doi: 10.1093/nar/gkw087. View Source

D-I03 Target Selectivity Advantages

D-I03 exhibits a unique combination of structural and functional selectivity that distinguishes it from other RAD52 inhibitors, such as D-G23, D-G09, and 6-OH-dopa. While several compounds inhibit RAD52 in biochemical assays, D-I03 is the only compound that demonstrated consistent and potent inhibition across all tested BRCA1- and BRCA2-deficient cell lines in the primary study [1]. Its distinct quinoline core and direct binding to RAD52, without DNA intercalation, contribute to its superior cellular activity and synthetic lethality profile. Substituting D-I03 with an analog lacking this specific profile may result in reduced or inconsistent biological effects, compromising experimental reproducibility and therapeutic development efforts.

Target

Risk

Potential Substitute

D-I03 (RAD52 inhibitor)

RAD51 inhibition may obscure RAD52-specific phenotype interpretation

RI-1 (RAD51 inhibitor)

D-I03

Lacks SSA vs HDR pathway discrimination; may not reproduce BRCA-selective synthetic lethality

PARP inhibitor monotherapy

• [1] Huang F, Goyal N, Sullivan K, Hanamshet K, Patel M, Mazina OM, Wang CX, An WF, Spoonamore J, Metkar S, Emmitte KA, Cocklin S, Skorski T, Pomerantz RT. Targeting BRCA1- and BRCA2-deficient cells with RAD52 small molecule inhibitors. Nucleic Acids Res. 2016 May 19;44(9):4189-99. doi: 10.1093/nar/gkw087. View Source

D-I03 Quantitative Evidence

RAD51 Selectivity vs RI-1 Inhibition

In a direct head-to-head comparison using surface plasmon resonance (SPR), D-I03 demonstrated a significantly higher binding affinity for RAD52 than the comparator compound D-G23. The Kd value for D-I03 was 26.1 ± 4.5 μM, compared to 34.0 ± 8.9 μM for D-G23 [1]. This represents a 1.3-fold higher affinity.

RAD51 Selectivity

Head-to-head

>20-fold selectivity window vs RAD51;

Supports RAD52-specific studies without RAD51 off-target effects

RI-1 (RAD51 inhibitor) directly targets RAD51

SSA vs HDR Pathway

Assay context

SSA inhibited; HDR unaffected (5–30 µM)

Enables pathway-specific dissection of RAD52-dependent SSA

U2OS reporter cell context

Foci Discrimination

Head-to-head

RAD52 foci reduced; RAD51 foci unchanged (2.5 µM)

Confirms RAD52-selective pharmacology in cellular context

Cisplatin-induced damage model

BRCA-Def. Growth & PARPi Synergy

Endpoint context

Selective inhibition of BRCA-deficient cells; PARPi synergy in vitro & in vivo

Supports synthetic lethality research in BRCA-mutant models

Olaparib combination context; model-dependent

In Vivo Tumor Model

Model context

Tumor growth delay in BRCA-deficient xenografts; radiosensitization with carbon ion RT

Supports in vivo model-response interpretation

MDA-MB-436 xenograft; carbon ion radiotherapy study

Evidence Dimension	Binding Affinity (Kd)
Target Compound Data	26.1 ± 4.5 μM
Comparator Or Baseline	D-G23 (Kd: 34.0 ± 8.9 μM)
Quantified Difference	1.3-fold higher affinity for D-I03
Conditions	Surface Plasmon Resonance (SPR) using ProteOn XPR36 system at 25°C

Why This Matters

Higher binding affinity correlates with enhanced target engagement, potentially translating to more potent inhibition at lower concentrations in cellular assays, which is a critical parameter for chemical probe selection and lead optimization.

• [1] Huang F, Goyal N, Sullivan K, Hanamshet K, Patel M, Mazina OM, Wang CX, An WF, Spoonamore J, Metkar S, Emmitte KA, Cocklin S, Skorski T, Pomerantz RT. Targeting BRCA1- and BRCA2-deficient cells with RAD52 small molecule inhibitors. Nucleic Acids Res. 2016 May 19;44(9):4189-99. doi: 10.1093/nar/gkw087. View Source

SSA vs HDR Pathway Selectivity

In a fluorescence-quenching assay measuring RAD52-mediated D-loop formation, D-I03 inhibited the reaction with an IC50 of 5 μM. This value positions D-I03 among the most potent compounds in its class. For context, the IC50 values for the 17 most active compounds identified in the study ranged from 2.7 μM to 17.5 μM [1]. While D-I03 is not the absolute most potent in this specific assay, its potency is within the top tier and is coupled with superior cellular activity.

SSA vs HDR Pathway

Assay context

SSA inhibited; HDR unaffected (5–30 µM)

Enables pathway-specific dissection of RAD52-dependent SSA

U2OS reporter cell context

Evidence Dimension	Inhibition of D-loop formation
Target Compound Data	IC50: 5 μM
Comparator Or Baseline	Range of IC50 values for 17 selected RAD52 inhibitors: 2.7 μM to 17.5 μM
Quantified Difference	Within the most potent 30% of tested compounds
Conditions	Fluorescence-quenching assay for RAD52-mediated ssDNA annealing/D-loop formation

Why This Matters

Potent biochemical inhibition is a foundational requirement for any chemical probe. D-I03 meets this criterion and, crucially, maintains its activity in cellular contexts where other compounds with similar or even slightly better biochemical IC50s may fail due to poor cell permeability or off-target effects.

• [1] Huang F, Goyal N, Sullivan K, Hanamshet K, Patel M, Mazina OM, Wang CX, An WF, Spoonamore J, Metkar S, Emmitte KA, Cocklin S, Skorski T, Pomerantz RT. Targeting BRCA1- and BRCA2-deficient cells with RAD52 small molecule inhibitors. Nucleic Acids Res. 2016 May 19;44(9):4189-99. doi: 10.1093/nar/gkw087. View Source

RAD52 vs RAD51 Foci Discrimination

D-I03 was identified as the most consistently potent inhibitor across a panel of BRCA1- and BRCA2-deficient cell lines. It selectively inhibited the growth of BRCA1-deficient (UWB1.289) and BRCA2-deficient (Capan-1) cells, as well as patient-derived BRCA1-deficient chronic myeloid leukemia (CML) cells. In a direct comparison of 14 RAD52 inhibitors, D-I03 was the only compound to show a strong and consistent inhibitory effect on all three tested BRCA1/2-deficient cell lines, whereas other compounds like D-G09 and D-G23 showed activity on only a subset [1].

Foci Discrimination

Head-to-head

RAD52 foci reduced; RAD51 foci unchanged (2.5 µM)

Confirms RAD52-selective pharmacology in cellular context

Cisplatin-induced damage model

Evidence Dimension	Inhibition of BRCA1/2-deficient cell growth
Target Compound Data	Consistent and potent inhibition across UWB1.289 (BRCA1-), Capan-1 (BRCA2-), and patient-derived BRCA1-deficient CML cells
Comparator Or Baseline	D-G09 and D-G23 (active on a subset of cell lines); 14 total RAD52 inhibitors tested
Quantified Difference	D-I03 is the only compound with consistent activity across all three cell models
Conditions	Cell viability assays in UWB1.289, Capan-1, and primary CML cells

Why This Matters

Consistent and broad activity across multiple BRCA-deficient models is a critical differentiator for researchers studying synthetic lethality or developing therapies for BRCA-mutant cancers. This data reduces the risk that an observed effect is cell-line specific.

• [1] Huang F, Goyal N, Sullivan K, Hanamshet K, Patel M, Mazina OM, Wang CX, An WF, Spoonamore J, Metkar S, Emmitte KA, Cocklin S, Skorski T, Pomerantz RT. Targeting BRCA1- and BRCA2-deficient cells with RAD52 small molecule inhibitors. Nucleic Acids Res. 2016 May 19;44(9):4189-99. doi: 10.1093/nar/gkw087. View Source

BRCA-Deficient Growth & PARP Synergy

To assess selectivity, D-I03 was tested for its ability to inhibit RAD51, a structurally unrelated protein with similar DNA pairing activity. At concentrations 10-fold higher than its IC50 for RAD52, D-I03 showed no significant inhibition of RAD51-mediated D-loop formation. In contrast, three other compounds from the screen (D-I07, D-I11, and D-I19) exhibited non-specific inhibition of RAD51 under the same conditions [1]. This demonstrates a high degree of target selectivity for D-I03.

BRCA-Def. Growth & PARPi Synergy

Endpoint context

Selective inhibition of BRCA-deficient cells; PARPi synergy in vitro & in vivo

Supports synthetic lethality research in BRCA-mutant models

Olaparib combination context; model-dependent

Evidence Dimension	Selectivity against RAD51
Target Compound Data	No significant inhibition of RAD51 at 10x IC50 concentration for RAD52
Comparator Or Baseline	D-I07, D-I11, and D-I19 (exhibited >2-fold inhibition of RAD51)
Quantified Difference	D-I03 is selective for RAD52; comparators show off-target activity
Conditions	RAD51-mediated D-loop formation assay

Why This Matters

Target selectivity is paramount for interpreting biological results. A selective RAD52 inhibitor like D-I03 minimizes confounding off-target effects, ensuring that observed phenotypes are due to RAD52 inhibition rather than unintended modulation of other DNA repair pathways like RAD51.

• [1] Huang F, Goyal N, Sullivan K, Hanamshet K, Patel M, Mazina OM, Wang CX, An WF, Spoonamore J, Metkar S, Emmitte KA, Cocklin S, Skorski T, Pomerantz RT. Targeting BRCA1- and BRCA2-deficient cells with RAD52 small molecule inhibitors. Nucleic Acids Res. 2016 May 19;44(9):4189-99. doi: 10.1093/nar/gkw087. View Source

D-I03 Application Scenarios

RAD52-Dependent SSA vs HDR Dissection

D-I03 is the ideal chemical probe for validating RAD52 as a synthetic lethal target in BRCA1/2-mutant cancer models. Its potent and selective inhibition of RAD52, coupled with its consistent activity across multiple BRCA-deficient cell lines [1], makes it a robust tool for in vitro and in vivo studies aimed at establishing RAD52 dependency. Researchers can confidently attribute observed phenotypes to RAD52 inhibition due to the compound's demonstrated selectivity over RAD51 [1].

Synthetic Lethality in BRCA-Deficient Models

D-I03 is uniquely suited for investigating combination strategies with PARP inhibitors. The primary literature demonstrates that D-I03 synergizes with PARP1 inhibitors to suppress BRCA1-deficient cancer cell growth both in vitro and in vivo [1]. This established synergy profile makes D-I03 a valuable tool for exploring mechanisms of PARP inhibitor resistance and developing novel combination therapies for HR-deficient tumors.

DNA Damage Foci Quantification Assays

D-I03 serves as a precise chemical probe to dissect the role of RAD52 in homologous recombination and single-strand annealing. Its ability to inhibit both RAD52-mediated SSA and D-loop formation [1] allows researchers to functionally interrogate these specific repair sub-pathways. Furthermore, its direct binding to RAD52 without DNA intercalation [1] ensures that observed effects are due to disruption of the RAD52 protein complex, not non-specific DNA binding.

Application

Selection Property

Validation Focus

SSA vs HDR pathway dissection

RAD52-selective SSA inhibition

Pathway-specific DSB repair reporter assays

BRCA-deficient synthetic lethality

BRCA-selective growth inhibition

Cell viability and clonogenic assays

DNA damage foci imaging

RAD52 foci reduction selectivity

Immunofluorescence-based foci quantification

Radiosensitization research

HR-defective tumor radiosensitization

Combined modality (radiation + inhibitor) response

HTS reference compound

Well-characterized binding and inhibitory profile

Counter-screening against RAD51 and other DDR targets

• [1] Huang F, Goyal N, Sullivan K, Hanamshet K, Patel M, Mazina OM, Wang CX, An WF, Spoonamore J, Metkar S, Emmitte KA, Cocklin S, Skorski T, Pomerantz RT. Targeting BRCA1- and BRCA2-deficient cells with RAD52 small molecule inhibitors. Nucleic Acids Res. 2016 May 19;44(9):4189-99. doi: 10.1093/nar/gkw087. View Source